4,5-Bis(butylsulfanyl)-2-phenylpyridazin-3-one

• Molecular Formula: C18H24N2OS2
• Molecular Weight: 348.5 g/mol
• IUPAC Name: 4,5-bis(butylsulfanyl)-2-phenylpyridazin-3-one
• InChI: InChI=1S/C18H24N2OS2/c1-3-5-12-22-16-14-19-20(15-10-8-7-9-11-15)18(21)17(16)23-13-6-4-2/h7-11,14H,3-6,12-13H2,1-2H3
• InChI Key: RONZICBXBMHZOJ-UHFFFAOYSA-N
• SMILES: CCCCSC1=C(C(=O)N(N=C1)C2=CC=CC=C2)SCCCC

Description

4,5-Bis(butylsulfanyl)-2-phenylpyridazin-3-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the pyridazinone family and has shown promising results in various biological studies.

Mechanism of Action

The mechanism of action of 4,5-Bis(butylsulfanyl)-2-phenylpyridazin-3-one is not fully understood. However, it is believed to exert its effects through multiple pathways. It has been shown to inhibit the activity of certain enzymes such as cyclooxygenase-2 and lipoxygenase, which are involved in the production of inflammatory mediators. Additionally, it can scavenge free radicals and inhibit the production of reactive oxygen species, which can cause oxidative damage to cells.
Biochemical and Physiological Effects:
4,5-Bis(butylsulfanyl)-2-phenylpyridazin-3-one has been shown to have various biochemical and physiological effects. It can reduce the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. It can also inhibit the activation of nuclear factor-kappa B, which is a transcription factor that regulates the expression of genes involved in inflammation and cell survival. Furthermore, it can induce apoptosis in cancer cells by activating the caspase cascade.

Advantages and Limitations for Lab Experiments

One major advantage of using 4,5-Bis(butylsulfanyl)-2-phenylpyridazin-3-one in lab experiments is its relatively low toxicity. It has been shown to have a high therapeutic index, which means that it has a wide margin of safety. Additionally, it is relatively easy to synthesize and purify, which makes it a convenient compound to work with. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on 4,5-Bis(butylsulfanyl)-2-phenylpyridazin-3-one. One area of interest is its potential as an anticancer agent. Further studies are needed to determine its efficacy in different types of cancer and to optimize its dosing and administration. Additionally, its anti-inflammatory and antioxidant properties make it a promising candidate for the treatment of various inflammatory diseases. Further studies are needed to determine its safety and efficacy in animal models and eventually in human clinical trials. Finally, its mechanism of action needs to be further elucidated to fully understand its therapeutic potential.

Synthesis Methods

The synthesis of 4,5-Bis(butylsulfanyl)-2-phenylpyridazin-3-one involves the reaction between 2-bromo-4,5-bis(butylsulfanyl)pyridine and phenylhydrazine in the presence of a base such as potassium carbonate. The reaction takes place in a solvent such as dimethylformamide or dimethyl sulfoxide under reflux conditions. The resulting product is then purified by column chromatography to obtain the final compound.

Scientific Research Applications

4,5-Bis(butylsulfanyl)-2-phenylpyridazin-3-one has been studied extensively for its potential therapeutic applications. It has been shown to possess anti-inflammatory, antioxidant, and anticancer properties. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells and induce apoptosis. Additionally, it has been shown to reduce inflammation in animal models of arthritis and colitis.